molecular formula C14H14ClN3S2 B2531282 N-(3-methylpyridin-2-yl)-4-(4-methylthiophen-2-yl)thiazol-2-amine hydrochloride CAS No. 2034473-24-8

N-(3-methylpyridin-2-yl)-4-(4-methylthiophen-2-yl)thiazol-2-amine hydrochloride

Cat. No.: B2531282
CAS No.: 2034473-24-8
M. Wt: 323.86
InChI Key: GVPGGLMEXQFPQP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3-methylpyridin-2-yl)-4-(4-methylthiophen-2-yl)thiazol-2-amine hydrochloride is a useful research compound. Its molecular formula is C14H14ClN3S2 and its molecular weight is 323.86. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

N-(3-methylpyridin-2-yl)-4-(4-methylthiophen-2-yl)thiazol-2-amine hydrochloride is a compound of significant interest due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article explores its synthesis, biological properties, structure-activity relationships (SAR), and potential therapeutic applications.

Compound Overview

This compound features a thiazole ring combined with pyridine and thiophene moieties, which are known to enhance biological activity through various mechanisms. The molecular formula is C13H12ClN3S2, with a molecular weight of approximately 273.77 g/mol. The hydrochloride form increases solubility, making it suitable for pharmacological applications .

Synthesis

The synthesis of this compound typically involves multi-step reactions starting from readily available precursors. The general synthetic route includes:

  • Formation of Thiazole Ring : Reaction of appropriate thioketones with amines to form thiazole derivatives.
  • Pyridine and Thiophene Integration : Subsequent reactions introduce the pyridine and thiophene groups.
  • Hydrochloride Formation : Final salt formation to enhance solubility.

Anticancer Properties

Recent studies have highlighted the anticancer potential of thiazole derivatives. For instance, compounds similar to N-(3-methylpyridin-2-yl)-4-(4-methylthiophen-2-yl)thiazol-2-amine have shown promising results against various cancer cell lines:

CompoundCell LineIC50 (µg/mL)Mechanism
4fMCF-710.10Inhibition of cell proliferation
4eMCF-75.36Enhanced activity via structural modification
4iHepG22.32Potent antitumor activity through lipophilic interactions

The modification of substituents on the thiazole scaffold significantly impacts anticancer activity, suggesting that N-(3-methylpyridin-2-yl)-4-(4-methylthiophen-2-yl)thiazol-2-amine could be optimized for improved efficacy .

Antimicrobial Activity

Compounds containing the thiazole moiety have also demonstrated notable antimicrobial properties. Studies indicate that derivatives can effectively inhibit both Gram-positive and Gram-negative bacteria, with minimum inhibitory concentrations (MIC) as low as 31.25 µg/mL for certain derivatives . The presence of specific functional groups is crucial for enhancing antibacterial activity.

Structure-Activity Relationship (SAR)

The biological activity of N-(3-methylpyridin-2-yl)-4-(4-methylthiophen-2-yl)thiazol-2-amine can be attributed to its unique structural features:

  • Thiazole Ring : Known for its versatility in interacting with biological targets.
  • Pyridine and Thiophene Substituents : These groups can modulate lipophilicity and electronic properties, influencing binding affinity to target proteins.

Comparative Analysis

A comparative analysis with similar compounds reveals that variations in substituents can lead to significant differences in biological activity:

Compound NameStructure TypeNotable Activity
4-(4-chlorothiophen-2-yl)thiazol-2-amineThiazole derivativeAnti-inflammatory
N-(4-methylpyridin-3-yl)-4-(4-methylthiophen-2-yl)thiazol-2-aminesThiazole derivativeAntimicrobial
4-thiazol-N-(pyridin-2-yl)pyrimidin-2-aminesThiazole derivativeCDK inhibitors

This highlights the importance of careful design in developing new therapeutics based on thiazole scaffolds .

Case Studies

Several case studies illustrate the therapeutic potential of thiazole-containing compounds:

  • Antitumor Activity : A study involving a series of thiazole derivatives showed that modifications at specific positions significantly enhanced their anticancer effects against MCF-7 and HepG2 cell lines.
    "The results indicated that structural modifications could lead to compounds with improved selectivity and potency" .
  • Antimicrobial Testing : Another investigation assessed the antibacterial efficacy of thiazole derivatives against a panel of pathogens, confirming their potential as novel antimicrobial agents.

Properties

IUPAC Name

N-(3-methylpyridin-2-yl)-4-(4-methylthiophen-2-yl)-1,3-thiazol-2-amine;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H13N3S2.ClH/c1-9-6-12(18-7-9)11-8-19-14(16-11)17-13-10(2)4-3-5-15-13;/h3-8H,1-2H3,(H,15,16,17);1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GVPGGLMEXQFPQP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(N=CC=C1)NC2=NC(=CS2)C3=CC(=CS3)C.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H14ClN3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

323.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.